N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H16F3N3OS/c1-12-6-2-5-9-17(12)26-18(14-10-28-11-16(14)25-26)24-19(27)13-7-3-4-8-15(13)20(21,22)23/h2-9H,10-11H2,1H3,(H,24,27)
• InChI Key: LUNRIVSILFUFAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CSCC3=N2)NC(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C20H16F3N3OS
• Molecular Weight: 403.4 g/mol

Description

N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H16F3N3OS and its molecular weight is 403.42. The purity is usually 95%.
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Scientific Research Applications

Antihyperglycemic Agents

The compound has been investigated for its potent antihyperglycemic effects. In research focused on the synthesis and structure-activity relationship studies of related pyrazoles and pyrazolones, it was found that certain modifications to the benzyl group, combined with a trifluoromethyl group, resulted in significant antihyperglycemic activity in diabetic mouse models. These findings suggest a new class of antihyperglycemic agents that work by selective inhibition of renal tubular glucose reabsorption, rather than blocking intestinal glucose absorption like traditional drugs (Kees et al., 1996).

Antiviral Activity

Another study highlights the synthesis of novel benzamide-based compounds, demonstrating significant antiviral activities against bird flu influenza H5N1. This research underscores a promising route for developing new antiviral agents, with some compounds achieving up to 85% viral reduction. Such findings are crucial for the advancement of therapeutic agents against highly pathogenic avian influenza viruses (Hebishy et al., 2020).

Antimicrobial Additives for Lubricating Oils

In the exploration of novel thiazoles as antioxidant additives for lubricating oils, certain pyrazole derivatives have been evaluated for their efficacy. This research suggests that the synthesized compounds could serve as effective antioxidant additives, contributing to the enhanced performance and longevity of lubricating oils, which is vital for various industrial applications (Amer et al., 2011).

Anticancer Activity

Research into the synthesis and evaluation of new compounds for anticancer activity has identified certain derivatives that exhibit significant potential. These studies have opened new avenues for the development of therapeutic agents targeting various cancer types, further underscoring the compound's versatility in scientific research (Waghmare et al., 2013).